7-[3-(3-hydroxy-3-methylbutyl)benzoyl]-2,7-diazaspiro[4.4]nonane-1,3-dione

• IUPAC Name: 7-[3-(3-hydroxy-3-methylbutyl)benzoyl]-2,7-diazaspiro[4.4]nonane-1,3-dione
• InChI: InChI=1S/C19H24N2O4/c1-18(2,25)7-6-13-4-3-5-14(10-13)16(23)21-9-8-19(12-21)11-15(22)20-17(19)24/h3-5,10,25H,6-9,11-12H2,1-2H3,(H,20,22,24)
• InChI Key: DQIZCHHRBKLOHA-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(CCC1=CC(=CC=C1)C(=O)N2CCC3(C2)CC(=O)NC3=O)O
• Molecular Formula: C19H24N2O4
• Molecular Weight: 344.4 g/mol

Description

This compound belongs to a class of spiro heterocycles, which are of significant interest due to their diverse biological activities and potential applications in medicinal chemistry. The specific structure mentioned suggests a complex molecular architecture that could offer unique chemical and physical properties.

Synthesis Analysis

The synthesis of related diazaspiro nonane derivatives often involves spiro heterocyclization reactions. For example, Silaichev et al. (2013) described the synthesis of ethyl 4-aroyl-1,6-diaryl-3-hydroxy-2-oxo-8-phenyl-1,7-diazaspiro[4.4]nona-3,6,8-triene-9-carboxylates through a reaction involving 4,5-diaroyl-1-aryl-1H-pyrrole-2,3-diones and ethyl 3-amino-3-phenylprop-2-enoate (Silaichev, Kudrevatykh, Slepukhin, & Maslivets, 2013).

Molecular Structure Analysis

The molecular and crystalline structures of derivatives are often determined by X-ray analysis, providing insights into their three-dimensional conformations. This analytical technique is crucial for understanding the stereochemistry and molecular interactions within the compound.

Chemical Reactions and Properties

The chemical reactivity of such compounds can be complex, involving various nucleophiles and electrophiles. Studies, such as those on the reactivity of diazaspiro[4.5]decane derivatives, highlight the role of key structural elements in mediating chemical transformations (Oh & Kohn, 1992).

Physical Properties Analysis

Physical properties, including solubility, melting point, and crystal structure, are influenced by the molecular structure. For instance, the study of the structure-property relationship of diazaspiro[4.4]nonane derivatives by Lazic et al. (2017) employed experimental and theoretical methods to characterize the compounds (Lazic et al., 2017).

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it were a drug, its mechanism of action would depend on the specific biological target it interacts with.

Future Directions

The future directions for research on this compound would depend on its potential applications. If it shows promise as a drug, for example, future research could focus on optimizing its synthesis, studying its mechanism of action, and conducting preclinical and clinical trials.